Cas no 76202-00-1 (Juliflorine)
Juliflorine structure
Product Name:Juliflorine
CAS No:76202-00-1
MF:C40H75N3O2
MW:630.042412042618
CID:566122
PubChem ID:127122
Update Time:2024-03-01
Juliflorine Chemical and Physical Properties
Names and Identifiers
-
- 3-Piperidinol,6,6'-[(1,2,3,5,8,8a-hexahydro-6,8-indolizinediyl)di-10,1-decanediyl]bis[2-methyl-,(2S,2'S,3S,3'S,6R,6'R)-
- Juliprosopine
- Juliflorine
- C10154
- SureCN1902892
- Q27107057
- 6,6'-(1,2,3,5,8,8a-Hexahydroindolizine-6,8-diyldi-10,1-decanediyl)bis(2-methyl-3-piperidinol)
- DTXSID80985341
- 6,6'-[1,2,3,5,8,8a-Hexahydroindolizine-6,8-diyldi(decane-10,1-diyl)]bis(2-methylpiperidin-3-ol)
- AKOS040746941
- NSC-369867
- CHEBI:189335
- Juliflorine 2HCl
- Julifloricine
- NSC369867
- 3-Piperidinol, 6,6'-((1,2,3,5,8,8a-hexahydro-6,8-indolizinediyl)di-10,1-decanediyl)bis(2-methyl-
- 66771-80-0
- JULIFLORINE, DIHYDROCHLORIDE
- 6-[10-[6-[10-(5-hydroxy-6-methylpiperidin-2-yl)decyl]-1,2,3,5,8,8a-hexahydroindolizin-8-yl]decyl]-2-methylpiperidin-3-ol
- BRN 4340614
- Juliprosopin
- DTXSID501033954
-
- Inchi: 1S/C40H75N3O2/c1-32-39(44)27-25-36(41-32)22-17-13-9-5-3-7-11-15-20-34-30-35(38-24-19-29-43(38)31-34)21-16-12-8-4-6-10-14-18-23-37-26-28-40(45)33(2)42-37/h30,32-33,35-42,44-45H,3-29,31H2,1-2H3/t32-,33-,35?,36+,37+,38?,39-,40-/m0/s1
- InChI Key: JOTBJXJGDRSICD-TWELVPRFSA-N
- SMILES: O[C@H]1CC[C@@H](CCCCCCCCCCC2C=C(CCCCCCCCCC[C@@H]3CC[C@@H]([C@H](C)N3)O)CN3CCCC32)N[C@H]1C
Computed Properties
- Exact Mass: 629.58592864g/mol
- Monoisotopic Mass: 629.58592864g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 45
- Rotatable Bond Count: 22
- Complexity: 804
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 8
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.8
- XLogP3: 10.4
Juliflorine Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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